molecular formula C20H18ClNO3 B11287043 5-[(4-chlorophenoxy)methyl]-N-(2,4-dimethylphenyl)furan-2-carboxamide

5-[(4-chlorophenoxy)methyl]-N-(2,4-dimethylphenyl)furan-2-carboxamide

Cat. No.: B11287043
M. Wt: 355.8 g/mol
InChI Key: KAELPEKHLFZWPJ-UHFFFAOYSA-N
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Description

5-[(4-chlorophenoxy)methyl]-N-(2,4-dimethylphenyl)furan-2-carboxamide is a compound belonging to the class of furan derivatives. Furan derivatives are known for their wide range of biological and pharmacological activities, making them significant in medicinal chemistry

Preparation Methods

The synthesis of 5-[(4-chlorophenoxy)methyl]-N-(2,4-dimethylphenyl)furan-2-carboxamide typically involves the reaction of 5-[(4-chlorophenoxy)methyl]furan-2-carboxylic acid with N-(2,4-dimethylphenyl)amine under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine. The reaction mixture is stirred at room temperature for several hours until the desired product is formed .

Chemical Reactions Analysis

5-[(4-chlorophenoxy)methyl]-N-(2,4-dimethylphenyl)furan-2-carboxamide undergoes various chemical reactions, including:

Scientific Research Applications

Mechanism of Action

The mechanism of action of 5-[(4-chlorophenoxy)methyl]-N-(2,4-dimethylphenyl)furan-2-carboxamide involves its interaction with specific molecular targets. The compound is believed to inhibit the activity of certain enzymes or proteins essential for the survival and growth of microorganisms. This inhibition disrupts vital cellular processes, leading to the death of the microorganisms .

Comparison with Similar Compounds

5-[(4-chlorophenoxy)methyl]-N-(2,4-dimethylphenyl)furan-2-carboxamide can be compared with other similar compounds such as:

  • 5-[(4-chlorophenoxy)methyl]-N-(2-methoxyphenyl)furan-2-carboxamide
  • 5-[(4-chlorophenoxy)methyl]-N-(2-fluorophenyl)furan-2-carboxamide
  • 5-[(4-bromo-2-chlorophenoxy)methyl]furan-2-carboxylic acid

These compounds share structural similarities but differ in their substituents, which can lead to variations in their biological activities and applications .

Properties

Molecular Formula

C20H18ClNO3

Molecular Weight

355.8 g/mol

IUPAC Name

5-[(4-chlorophenoxy)methyl]-N-(2,4-dimethylphenyl)furan-2-carboxamide

InChI

InChI=1S/C20H18ClNO3/c1-13-3-9-18(14(2)11-13)22-20(23)19-10-8-17(25-19)12-24-16-6-4-15(21)5-7-16/h3-11H,12H2,1-2H3,(H,22,23)

InChI Key

KAELPEKHLFZWPJ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)NC(=O)C2=CC=C(O2)COC3=CC=C(C=C3)Cl)C

Origin of Product

United States

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